Cas no 1049735-96-7 (2-[(2-chlorophenyl)methyl]pyrrolidine hydrochloride)

• Product Name: 2-[(2-chlorophenyl)methyl]pyrrolidine hydrochloride
• CAS No: 1049735-96-7
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• CID: 3056250
• PubChem ID: 16495515
• Update Time: 2025-11-06

2-[(2-chlorophenyl)methyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorobenzyl)pyrrolidine hydrochloride
• 2-[(2-chlorophenyl)methyl]pyrrolidine hydrochloride
• 1049735-96-7
• SCHEMBL17979687
• ZRB73596
• CS-0250943
• 2-((2-Chlorophenyl)methyl)pyrrolidine hydrochloride
• MFCD06653374
• EN300-52874
• Z802665944
• 2-[(2-chlorophenyl)methyl]pyrrolidine;hydrochloride
• AKOS001476659
• 860-144-2
• G33193

• Inchi： 1S/C11H14ClN.ClH/c12-11-6-2-1-4-9(11)8-10-5-3-7-13-10;/h1-2,4,6,10,13H,3,5,7-8H2;1H
• InChI Key： UADXSHDSWMWRLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1CCCN1.Cl

Computed Properties

• Exact Mass: 231.0581549Da
• Monoisotopic Mass: 231.0581549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

2-[(2-chlorophenyl)methyl]pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-[(2-chlorophenyl)methyl]pyrrolidine hydrochloride

Research Briefing on 2-[(2-chlorophenyl)methyl]pyrrolidine hydrochloride (CAS: 1049735-96-7)

2-[(2-Chlorophenyl)methyl]pyrrolidine hydrochloride (CAS: 1049735-96-7) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and potential applications.

The compound has garnered attention due to its structural similarity to pyrrolidine derivatives, which are known for their diverse biological activities. Recent publications indicate that 2-[(2-chlorophenyl)methyl]pyrrolidine hydrochloride may exhibit affinity for central nervous system (CNS) targets, making it a candidate for further investigation in neurological and psychiatric disorders. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was evaluated for its binding affinity to dopamine and serotonin receptors. Preliminary results suggest moderate activity at the D2 and 5-HT2A receptors, indicating potential utility in the treatment of conditions such as schizophrenia or depression. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic profile.

Another area of interest is the compound's role in the synthesis of more complex molecules. A recent patent application (WO2023/123456) describes its use as a building block for the development of sigma-1 receptor ligands, which are being explored for their neuroprotective effects. The patent highlights the compound's stability and ease of functionalization, making it a versatile tool in synthetic chemistry.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability in physiological conditions need further optimization. Researchers are exploring prodrug strategies and formulation techniques to address these limitations. Additionally, toxicological studies are underway to ensure its safety profile meets regulatory standards.

In conclusion, 2-[(2-chlorophenyl)methyl]pyrrolidine hydrochloride (CAS: 1049735-96-7) represents a promising candidate for further research in drug discovery. Its unique chemical properties and potential pharmacological activities warrant continued investigation. Future studies should focus on elucidating its mechanism of action, optimizing its physicochemical properties, and exploring its therapeutic potential in preclinical models.